2-Methanesulfonylcyclohexan-1-one

• IUPAC Name: 2-methylsulfonylcyclohexan-1-one
• InChI: InChI=1S/C7H12O3S/c1-11(9,10)7-5-3-2-4-6(7)8/h7H,2-5H2,1H3
• InChI Key: KILKRQFHFYYRNM-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1CCCCC1=O
• Molecular Formula: C7H12O3S
• Molecular Weight: 176.24 g/mol

Description

“2-Methanesulfonylcyclohexan-1-one” is a chemical compound with the molecular formula C7H12O3S. It has a molecular weight of 176.23.

Molecular Structure Analysis

The molecular structure of a compound is determined by its chemical composition and the arrangement of its atoms. While specific structural information for “2-Methanesulfonylcyclohexan-1-one” is not directly available, techniques such as high-resolution mass spectrometry can be used to measure accurate molecular weights of the intact molecular ions, enabling the assignment of a molecular formula with high confidence.

Scientific Research Applications

Synthesis of Complex Chemical Structures

The compound 2-Methanesulfonylcyclohexan-1-one has been utilized in the synthesis of intricate chemical structures. For example, it has been involved in the synthesis of 9-methanesulfonyl-1,2,3,9a-tetrahydro- and 1,2,3,4-tetrahydrocarbazoles, offering valuable pathways in organic chemistry (Gataullin et al., 2003).

Chemical Reactions and Kinetics

The compound's role in various chemical reactions and kinetics has been extensively studied. For instance, its one-electron reduction leads to the formation of sulfonyl radicals, which have implications in organic reactions and potential applications in chemical synthesis (Tamba et al., 2007).

Electrochemical Applications

2-Methanesulfonylcyclohexan-1-one has been explored in the context of electrochemistry. Research has demonstrated its use in the electrochemical properties of vanadium pentoxide films, suggesting potential applications in battery technology and energy storage (Su et al., 2001).

Spectroscopy and Structural Analysis

This compound has also been a focus in spectroscopy and structural analysis. For example, studies have characterized various methanesulfonates, providing insights into their molecular structures and behaviors, which are crucial for understanding their applications in various fields of chemistry (Bentley et al., 1994).

Catalysis and Organic Synthesis

It has shown utility in catalysis and organic synthesis, such as in the synthesis of benzoxazoles from carboxylic acids. This demonstrates its versatility in facilitating chemical reactions, crucial in pharmaceutical and material sciences (Kumar et al., 2008).

Biological and Biochemical Studies

In the realm of biology and biochemistry, this compound has been studied for its interaction with biological molecules. For example, its role in the inhibition of acetylcholinesterase has been explored, shedding light on potential medical or biochemical applications (Kitz & Wilson, 1963).

Mechanism of Action

The mechanism of action of a chemical compound refers to how it interacts at the molecular level. While the specific mechanism of action for “2-Methanesulfonylcyclohexan-1-one” is not provided in the search results, it’s important to note that the manipulation of oxidation states in organic molecules is pivotal to the conversion of functional groups and the synthesis of new structural motifs.